Cas no 334865-87-1 (Spiratine B)

• Product Name: Spiratine B
• CAS No: 334865-87-1
• MF: C₂₄H₃₃NO₅
• MW: 415.522527456284
• CID: 6767787
• Update Time: 2024-03-03

Spiratine B Chemical and Physical Properties

Names and Identifiers

• Spiratine B

• Inchi： 1S/C24H33NO5/c1-13-11-23-9-6-16(13)10-17(23)24-8-5-7-22(4,21(28)25-12-24)19(24)18(29-14(2)26)20(23)30-15(3)27/h12,16-21,28H,1,5-11H2,2-4H3
• InChI Key： SKHHEQWFHJZHLK-UHFFFAOYSA-N
• SMILES： CC(OC1C(OC(C)=O)C23C(CC(C(=C)C2)CC3)C23C1C(C(O)N=C2)(C)CCC3)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• XLogP3: 3.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids